Cas no 80827-59-4 (8-Azaspiro[4.5]decane-7,9-dione, 8-[4-(1-piperazinyl)butyl]-)

8-Azaspiro[4.5]decane-7,9-dione, 8-[4-(1-piperazinyl)butyl]- structure
80827-59-4 structure
Product Name:8-Azaspiro[4.5]decane-7,9-dione, 8-[4-(1-piperazinyl)butyl]-
CAS No:80827-59-4
MF:C17H29N3O2
MW:307.431064367294
CID:704974
PubChem ID:12790496
Update Time:2025-04-19

8-Azaspiro[4.5]decane-7,9-dione, 8-[4-(1-piperazinyl)butyl]- Chemical and Physical Properties

Names and Identifiers

    • 8-Azaspiro[4.5]decane-7,9-dione, 8-[4-(1-piperazinyl)butyl]-
    • 8-(4-piperazin-1-ylbutyl)-8-azaspiro[4.5]decane-7,9-dione
    • DTXSID50509952
    • 8-[4-(Piperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione
    • SCHEMBL9829623
    • 80827-59-4
    • Buspirone Impurity 17
    • Inchi: 1S/C17H29N3O2/c21-15-13-17(5-1-2-6-17)14-16(22)20(15)10-4-3-9-19-11-7-18-8-12-19/h18H,1-14H2
    • InChI Key: ZOVNKFCHBFUAIS-UHFFFAOYSA-N
    • SMILES: O=C1CC2(CC(N1CCCCN1CCNCC1)=O)CCCC2

Computed Properties

  • Exact Mass: 307.22597718g/mol
  • Monoisotopic Mass: 307.22597718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6Ų
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